Ethyl 8-(2-methoxyphenyl)-8-oxooctanoate
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Description
Ethyl 8-(2-methoxyphenyl)-8-oxooctanoate, also known as EMOO, is an organic compound belonging to the class of carboxylic acids. It is a naturally occurring compound found in many plants, including citrus fruits and coffee beans. EMOO has been studied extensively for its potential applications in various scientific fields, such as medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis and Corrosion Inhibition
Ethyl 8-(2-methoxyphenyl)-8-oxooctanoate and its derivatives have been explored in the field of corrosion inhibition. A study by Djenane et al. (2019) synthesized Ethyl hydrogen [(2-methoxyphenyl)(methylamino) methyl]phosphonate derivatives and investigated their efficiency as corrosion inhibitors on mild steel in acidic solutions. The compounds showed significant inhibition efficiency, attributed to their adsorption on the steel surface, which follows the Langmuir adsorption isotherm. Theoretical quantum chemical calculations supported the experimental findings, providing insight into the structure-inhibition relationship (Djenane, Chafaa, Chafai, Kerkour, & Hellal, 2019).
Crystal Structure Analysis
Crystallographic studies have provided valuable insights into the molecular structure of compounds related to this compound. For example, the work by Yaeghoobi, Rahman, and Ng (2009) on a Schiff base highlights the significance of understanding molecular geometry for the synthesis and application of similar compounds. The detailed structural analysis helps in elucidating the potential reactivity and interaction capabilities of these molecules (Yaeghoobi, Rahman, & Ng, 2009).
Pharmaceutical Intermediates
Compounds structurally related to this compound serve as important intermediates in pharmaceutical synthesis. Chen et al. (2014) identified a new carbonyl reductase enzyme for the efficient reduction of ethyl 8-chloro-6-oxooctanoate, producing a key chiral precursor for synthesizing (R)-α-lipoic acid. This work illustrates the compound's role in producing medically relevant substances, showcasing the intersection of biotechnology and chemical synthesis for therapeutic development (Chen, Zheng, Ni, Zeng, & Jian‐He Xu, 2014).
Nonlinear Optical (NLO) Materials
Kiven et al. (2023) conducted a theoretical investigation on derivatives of this compound for their nonlinear optical (NLO) properties using density functional theory. The study suggests that these compounds exhibit promising NLO properties, which are crucial for the development of optical materials used in laser technology, optical communication, and data processing. This work underscores the potential of this compound derivatives in advanced optical applications, highlighting the importance of molecular design in creating materials with desirable electronic and optical characteristics (Kiven, Nkungli, Tasheh, & Ghogomu, 2023).
properties
IUPAC Name |
ethyl 8-(2-methoxyphenyl)-8-oxooctanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24O4/c1-3-21-17(19)13-7-5-4-6-11-15(18)14-10-8-9-12-16(14)20-2/h8-10,12H,3-7,11,13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJYNQAUFUOYCFZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCCCC(=O)C1=CC=CC=C1OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40450606 |
Source
|
Record name | ETHYL 8-(2-METHOXYPHENYL)-8-OXOOCTANOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40450606 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898752-76-6 |
Source
|
Record name | ETHYL 8-(2-METHOXYPHENYL)-8-OXOOCTANOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40450606 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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